Cas no 16408-06-3 (2,1,3-Benzothiadiazole,4,6-dinitro-)
16408-06-3 structure
Product Name:2,1,3-Benzothiadiazole,4,6-dinitro-
CAS No:16408-06-3
MF:C6H2N4O4S
MW:226.16947889328
CID:204956
PubChem ID:305451
Update Time:2025-04-19
2,1,3-Benzothiadiazole,4,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole,4,6-dinitro-
- 4,6-dinitro-2,1,3-benzothiadiazole
- AKOS000544790
- 2,1,3-Benzothiadiazole, 4,6-dinitro-
- 16408-06-3
- BYLOIWCTRDPRTP-UHFFFAOYSA-N
- CHEMBL206140
- 4,6-dinitrobenzo[c][1,2,5]thiadiazole
- NSC202427
- BDBM50182130
- 4,6-Dinitro-2,1,3-benzothiadiazole #
- NCI60_001699
- NSC-202427
- 5,7-dinitro-2,1,3-benzothiadiazole
- PD181957
- DTXSID90308123
- TZ4RRX7H54
-
- Inchi: 1S/C6H2N4O4S/c11-9(12)3-1-4-6(8-15-7-4)5(2-3)10(13)14/h1-2H
- InChI Key: BYLOIWCTRDPRTP-UHFFFAOYSA-N
- SMILES: S1N=C2C=C(C=C(C2=N1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.97976
- Monoisotopic Mass: 225.97967573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 146Ų
Experimental Properties
- PSA: 112.06
2,1,3-Benzothiadiazole,4,6-dinitro- Related Literature
-
Sami Lakhdar,Régis Goumont,Taoufik Boubaker,Malika Mokhtari,Fran?ois Terrier Org. Biomol. Chem. 2006 4 1910
-
Sami Lakhdar,Régis Goumont,Fran?ois Terrier,Taoufik Boubaker,Julian M. Dust,Erwin Buncel Org. Biomol. Chem. 2007 5 1744
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